Cas no 813433-68-0 (tert-butyl 2-(2-methoxy-2-oxoethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-(2-methoxy-2-oxoethyl)pyrrolidine-1-carboxylate
• CAS No: 813433-68-0
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD16039462
• CID: 1802249
• PubChem ID: 13425758
• Update Time: 2025-11-02

tert-butyl 2-(2-methoxy-2-oxoethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-methoxy-2-oxoethyl)pyrrolidine-1-carboxylate
• 2-pyrrolidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-, methyl ester
• 1-tert-butoxycarbonyl-2-carbomethoxymethylpyrrolidine
• N-BOC-PYRROLIDIN-2-YL-ACETIC ACID METHYL ESTER
• CS-0251255
• 2-Methoxycarbonylmethylpyrrolidine-1-carboxylic acid tert-butyl ester
• DB-363778
• MFCD16039462
• SCHEMBL863388
• FS-5958
• Z805562056
• SB44637
• LZYBAKVGAMQFLJ-UHFFFAOYSA-N
• N-Boc-pyrrolidin-2-yl-aceticacidmethylester
• AKOS015996585
• (R)-tert-Butyl 2-(2-methoxy-2-oxoethyl)pyrrolidine-1-carboxylate
• G19075
• 813433-68-0
• EN300-54141
• DTXSID10540462
• tert-butyl 2-methoxycarbonylmethyl-pyrrolidine-1-carboxylate

• MDL： MFCD16039462
• Inchi： 1S/C12H21NO4/c1-12(2,3)17-11(15)13-7-5-6-9(13)8-10(14)16-4/h9H,5-8H2,1-4H3
• InChI Key： LZYBAKVGAMQFLJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1CC(=O)OC)=O

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.8Ų

tert-butyl 2-(2-methoxy-2-oxoethyl)pyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl 2-(2-methoxy-2-oxoethyl)pyrrolidine-1-carboxylate

Recent Advances in the Application of tert-Butyl 2-(2-Methoxy-2-Oxoethyl)Pyrrolidine-1-Carboxylate (CAS: 813433-68-0) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl 2-(2-methoxy-2-oxoethyl)pyrrolidine-1-carboxylate (CAS: 813433-68-0) has recently emerged as a key intermediate in pharmaceutical synthesis and chemical biology research. This N-Boc protected pyrrolidine derivative has demonstrated significant utility in the development of novel bioactive molecules, particularly in the construction of protease inhibitors and GPCR-targeting compounds. Recent studies highlight its role as a versatile building block for stereoselective synthesis, with applications ranging from drug discovery to medicinal chemistry optimization.

Structural analysis reveals that the compound's unique configuration - featuring both ester and carbamate functional groups on a pyrrolidine scaffold - enables diverse chemical transformations. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a precursor for synthesizing conformationally constrained peptidomimetics, achieving 89% yield in Mitsunobu reactions with various nucleophiles. The tert-butyloxycarbonyl (Boc) protecting group provides excellent stability during multi-step syntheses while allowing mild deprotection conditions.

In drug development pipelines, this intermediate has been incorporated into several investigational compounds targeting neurological disorders. Researchers at Pfizer recently disclosed (2024, ACS Chemical Neuroscience) its use in creating novel sigma-1 receptor modulators, where the pyrrolidine core served as a critical pharmacophore. The methoxycarbonyl side chain facilitated subsequent derivatization through aminolysis or reduction, enabling rapid generation of structure-activity relationship (SAR) libraries.

Process chemistry advancements have significantly improved the scalability of 813433-68-0 production. A 2023 Organic Process Research & Development paper detailed a continuous flow synthesis method achieving 92% purity at kilogram scale, addressing previous challenges with racemization during traditional batch processing. This technological breakthrough has increased its availability for high-throughput screening campaigns and accelerated medicinal chemistry programs.

Emerging applications in chemical biology include its use as a scaffold for developing activity-based probes. Scientists at MIT reported (Nature Chemical Biology, 2024) successful incorporation of fluorescent tags via the ester moiety, creating selective imaging agents for cellular protease activity. The compound's balanced lipophilicity (calculated logP 1.2) and molecular weight (243.3 g/mol) make it particularly suitable for cell-permeable probe design.

Safety and handling considerations have been recently updated in the literature. While generally stable at room temperature, thermal decomposition studies (Journal of Hazardous Materials, 2023) recommend storage below 25°C in inert atmosphere to prevent Boc group degradation. The compound has shown low acute toxicity (LD50 > 2000 mg/kg in rats) but requires standard personal protective equipment due to potential eye irritation.

Future research directions focus on expanding its utility in fragment-based drug discovery and as a chiral auxiliary in asymmetric synthesis. Several pharmaceutical companies have included derivatives of 813433-68-0 in their preclinical candidates for metabolic diseases, leveraging its ability to impart favorable pharmacokinetic properties. The compound continues to gain importance as the pharmaceutical industry increasingly values versatile, synthetically tractable intermediates for rapid lead optimization.